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Compound of Interest

Compound Name: 1,3-Bis(chloromethyl)benzene

Cat. No.: B146608 Get Quote

Essential Safety and Handling Guide for 1,3-
Bis(chloromethyl)benzene
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1,3-Bis(chloromethyl)benzene.

Adherence to these protocols is essential for ensuring laboratory safety and minimizing

exposure risks.

Chemical Hazard Summary

1,3-Bis(chloromethyl)benzene is a hazardous chemical with the following classifications:

Acute Toxicity: Harmful if swallowed and fatal if inhaled.[1]

Skin Corrosion/Irritation: Causes skin irritation.[1]

Eye Damage/Irritation: Causes serious eye irritation.[1]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling 1,3-
Bis(chloromethyl)benzene.
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Protection Area Required PPE Standards & Specifications

Eye/Face

Safety glasses with side-

shields or chemical safety

goggles.

Must conform to EN166 (EU)

or OSHA 29 CFR 1910.133

(US).[2]

Skin
Chemical-resistant gloves and

impervious clothing.

Gloves must satisfy EU

Directive 89/686/EEC and EN

374.[1] The type of protective

equipment must be selected

according to the concentration

and amount of the dangerous

substance.[1]

Respiratory
Air-purifying respirator with

appropriate cartridges.

For nuisance exposures, use a

type P95 (US) or type P1 (EU

EN 143) particle respirator. For

higher-level protection, use

type OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridges.[1] A

NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used.[2]

Glove Selection and Chemical Resistance

Due to the hazardous nature of 1,3-Bis(chloromethyl)benzene, selecting the appropriate

gloves is critical. While specific breakthrough time data for this compound is not readily

available, recommendations for similar chemicals can provide guidance. For instance, for

Benzene, Polyvinyl alcohol (PVA), Teflon, and Viton gloves are recommended.[3] For Benzyl

Chloride, Nitrile and Viton gloves show good resistance. It is imperative to consult the glove

manufacturer's chemical resistance data for 1,3-Bis(chloromethyl)benzene or a closely

related chemical before use. Always inspect gloves for any signs of degradation before and

during use.
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Standard Operating Procedure for Handling

Preparation:

Ensure a chemical fume hood is operational and certified.

Verify that an eyewash station and safety shower are accessible and have been recently

tested.

Gather all necessary PPE and inspect it for integrity.

Prepare all necessary equipment and reagents before handling the chemical.

Handling:

All handling of 1,3-Bis(chloromethyl)benzene must be conducted within a certified

chemical fume hood.[2]

Avoid the formation of dust and aerosols.[1]

Avoid contact with skin and eyes.[1]

Use non-sparking tools and equipment.

Keep containers tightly closed when not in use.

Post-Handling:

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Properly remove and dispose of contaminated gloves and other disposable PPE.

Wash hands thoroughly with soap and water after handling.

Disposal Plan

Chemical Waste: 1,3-Bis(chloromethyl)benzene and any solutions containing it must be

disposed of as hazardous waste.[1]
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Collect waste in a designated, properly labeled, and sealed container.

Do not mix with other waste streams unless explicitly instructed to do so by your

institution's environmental health and safety (EHS) department.

Arrange for disposal through a licensed professional waste disposal service.[1]

Contaminated Materials:

All disposable items that have come into contact with 1,3-Bis(chloromethyl)benzene,

such as gloves, bench paper, and pipette tips, must be disposed of as hazardous waste.

[1]

Contaminated packaging should be disposed of as unused product.[1]

Emergency Procedures
Spill Response Workflow

Immediate Actions

Spill Cleanup (if safe)

Large Spill / Unsure
Evacuate Immediate Area Alert Nearby Personnel Assess Spill Size & Risk

Don Appropriate PPESmall & Controllable

Contact EHS / Emergency Services

Large or Unmanageable

Contain Spill with Absorbent Material Collect and Place in Waste Container Decontaminate Spill Area

Secure the Area

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.

First Aid Measures

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician immediately.[1]
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Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated

clothing. Consult a physician.[1]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[1] Remove contact lenses if present and easy to do.[1]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Bis(chloromethyl)benzene]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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